Cas no 2089292-26-0 (Ethyl 4-chlorothieno[2,3-c]pyridine-2-carboxylate)

• Product Name: Ethyl 4-chlorothieno[2,3-c]pyridine-2-carboxylate
• CAS No: 2089292-26-0
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 5576036
• PubChem ID: 121231815
• Update Time: 2023-08-02

Ethyl 4-chlorothieno[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2089292-26-0
• Ethyl4-chlorothieno[2,3-c]pyridine-2-carboxylate
• Ethyl 4-chlorothieno[2,3-c]pyridine-2-carboxylate
• Thieno[2,3-c]pyridine-2-carboxylic acid, 4-chloro-, ethyl ester

• Inchi： 1S/C10H8ClNO2S/c1-2-14-10(13)8-3-6-7(11)4-12-5-9(6)15-8/h3-5H,2H2,1H3
• InChI Key： GXENVFWINGANBU-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC2=C1C=C(C(=O)OCC)S2

Computed Properties

• Exact Mass: 240.9964274g/mol
• Monoisotopic Mass: 240.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 364.9±37.0 °C(Predicted)
• pka: 1.37±0.40(Predicted)